5-Amino-6-(2-thiazolylthio)-1-indanone

• Molecular Formula: C12H10N2OS2
• Molecular Weight: 262.4 g/mol
• IUPAC Name: 5-amino-6-(1,3-thiazol-2-ylsulfanyl)-2,3-dihydroinden-1-one
• InChI: InChI=1S/C12H10N2OS2/c13-9-5-7-1-2-10(15)8(7)6-11(9)17-12-14-3-4-16-12/h3-6H,1-2,13H2
• InChI Key: UPVRCSGNNCCKNI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)C2=CC(=C(C=C21)N)SC3=NC=CS3

Description

5-Amino-6-(2-thiazolylthio)-1-indanone is a useful research compound. Its molecular formula is C12H10N2OS2 and its molecular weight is 262.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Iron powder (265 mg, 4.7 mmol), ammonium chloride (35 mg, 0.65 mmol) and the nitroindane from Step 7 (275 mg, 0.82 mmol) were mixed together in ethanol (5 ml) and water (2.5 mL). The mixture was refluxed for l h and then filtered through celite, washing the cake with EtOAc. The volatile, s were removed in vacuo and the residue was dissolved in EtOAc:CH2Cl2 (3:1), washed with brine and dried over MgSO4. Evaporation of the solvent left a residue that was purified by flash chromatography on silica gel (EtOAc:toluene:CH2Cl2 from 30:50:20 to 1:1:1 ) to give 150 mg of the title compound.